8-Acetyl-6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
Overview
Description
8-Acetyl-6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione is a useful research compound. Its molecular formula is C20H16O5 and its molecular weight is 336.3 g/mol. The purity is usually 95%.
The exact mass of the compound 8-Acetyl-6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 164869. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 8-Acetyl-6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Acetyl-6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
77422-62-9 |
|---|---|
Product Name |
8-Acetyl-6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione |
Molecular Formula |
C20H16O5 |
Molecular Weight |
336.3 g/mol |
IUPAC Name |
8-acetyl-6,11-dihydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione |
InChI |
InChI=1S/C20H16O5/c1-9(21)10-6-7-13-14(8-10)20(25)16-15(19(13)24)17(22)11-4-2-3-5-12(11)18(16)23/h2-5,10,24-25H,6-8H2,1H3 |
InChI Key |
HIIVCLZCYLLSFS-UHFFFAOYSA-N |
SMILES |
CC(=O)C1CCC2=C(C1)C(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O |
Canonical SMILES |
CC(=O)C1CCC2=C(C1)C(=C3C(=C2O)C(=O)C4=CC=CC=C4C3=O)O |
Origin of Product |
United States |
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